Cas no 2229502-40-1 (1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine)

1-(3-Ethynylphenyl)methyl-N-methylcyclopropan-1-amine is a specialized organic compound featuring a cyclopropane ring linked to a methylamine group and an ethynyl-substituted phenyl moiety. Its unique structure, combining an alkyne functionality with a strained cyclopropane ring, makes it a valuable intermediate in synthetic organic chemistry, particularly for applications in medicinal chemistry and materials science. The ethynyl group offers reactivity for click chemistry or cross-coupling reactions, while the cyclopropane ring contributes steric and electronic effects that can influence molecular properties. This compound is well-suited for the development of novel pharmaceuticals, agrochemicals, or functional materials, where precise structural modifications are required.
1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine structure
2229502-40-1 structure
Product Name:1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine
CAS No:2229502-40-1
MF:C13H15N
MW:185.264903306961
CID:6098076
PubChem ID:165701801
Update Time:2025-06-26

1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine
    • 1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
    • EN300-1768256
    • 2229502-40-1
    • Inchi: 1S/C13H15N/c1-3-11-5-4-6-12(9-11)10-13(14-2)7-8-13/h1,4-6,9,14H,7-8,10H2,2H3
    • InChI Key: FCXNLOMJIWWKJT-UHFFFAOYSA-N
    • SMILES: N(C)C1(CC2C=CC=C(C#C)C=2)CC1

Computed Properties

  • Exact Mass: 185.120449483g/mol
  • Monoisotopic Mass: 185.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų

1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1768256-0.05g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
0.05g
$1188.0 2023-09-20
Enamine
EN300-1768256-0.1g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
0.1g
$1244.0 2023-09-20
Enamine
EN300-1768256-0.25g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
0.25g
$1300.0 2023-09-20
Enamine
EN300-1768256-0.5g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
0.5g
$1357.0 2023-09-20
Enamine
EN300-1768256-1.0g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
1g
$1414.0 2023-06-03
Enamine
EN300-1768256-2.5g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
2.5g
$2771.0 2023-09-20
Enamine
EN300-1768256-5.0g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
5g
$4102.0 2023-06-03
Enamine
EN300-1768256-10.0g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
10g
$6082.0 2023-06-03
Enamine
EN300-1768256-1g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
1g
$1414.0 2023-09-20
Enamine
EN300-1768256-5g
1-[(3-ethynylphenyl)methyl]-N-methylcyclopropan-1-amine
2229502-40-1
5g
$4102.0 2023-09-20

Additional information on 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229502-40-1 and Product Name: 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine

The compound with the CAS number 2229502-40-1 and the product name 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a 3-ethynylphenyl moiety and a methyl-N-methylcyclopropan-1-amine side chain imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The cyclopropanamine core in 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine is particularly noteworthy due to its ability to modulate biological pathways through precise steric and electronic interactions. This structural motif has been explored in various therapeutic contexts, including neurodegenerative diseases, inflammatory disorders, and cancer. The ethynyl group further enhances the compound's reactivity, allowing for diverse functionalization strategies that can be tailored to specific biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopropane ring introduces rigidity, which can improve binding affinity to biological receptors, while the amine group provides a site for hydrogen bonding interactions. These features are particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as key players in disease mechanisms. Recent studies have demonstrated that analogs of this compound exhibit inhibitory activity against certain kinases and transcription factors, suggesting their utility in oncology research.

The 3-ethynylphenyl substituent is another critical feature that contributes to the compound's pharmacological profile. Phenylacetylenes are known for their ability to cross-link with biological molecules through copper-catalyzed coupling reactions, such as Sonogashira coupling. This reactivity has been leveraged to develop probes for studying protein-protein interactions and to create covalent inhibitors that exhibit enhanced target engagement. In addition, the phenyl ring can serve as a platform for further derivatization, allowing chemists to fine-tune properties such as solubility, lipophilicity, and metabolic stability.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine. Molecular modeling studies have revealed insights into its binding mode at various targets, providing a rational basis for structure-based drug design. These simulations have identified key residues involved in interactions with biological receptors, guiding the optimization of lead compounds towards higher efficacy and selectivity. Furthermore, virtual screening techniques have been employed to identify novel derivatives with improved pharmacokinetic profiles.

The synthesis of this compound presents unique challenges due to its complex architecture. However, recent methodologies have streamlined the preparation process, making it more accessible for large-scale studies. Transition-metal-catalyzed reactions are particularly valuable in constructing the cyclopropane ring and introducing the ethynyl functionality. These reactions often proceed under mild conditions and with high selectivity, minimizing side products and improving overall yields. Additionally, protecting group strategies have been refined to ensure regioselective functionalization at multiple sites within the molecule.

In conclusion, 1-(3-ethynylphenyl)methyl-N-methylcyclopropan-1-amine represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features offer opportunities for innovation in drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs. The combination of computational modeling, synthetic chemistry advancements, and pharmacological investigations ensures that this molecule will remain at the forefront of pharmaceutical innovation.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd